2,4-dimethyl-3-[(methylsulfonyl)amino]-N-(2-phenoxyethyl)benzenesulfonamide

• Molecular Formula: C17H22N2O5S2
• Molecular Weight: 398.5 g/mol
• IUPAC Name: 3-(methanesulfonamido)-2,4-dimethyl-N-(2-phenoxyethyl)benzenesulfonamide
• InChI: InChI=1S/C17H22N2O5S2/c1-13-9-10-16(14(2)17(13)19-25(3,20)21)26(22,23)18-11-12-24-15-7-5-4-6-8-15/h4-10,18-19H,11-12H2,1-3H3
• InChI Key: HRTLVBZKQLUUBN-UHFFFAOYSA-N
• SMILES: CC1=C(C(=C(C=C1)S(=O)(=O)NCCOC2=CC=CC=C2)C)NS(=O)(=O)C

Description

2,4-dimethyl-3-[(methylsulfonyl)amino]-N-(2-phenoxyethyl)benzenesulfonamide, also known as MSA, is a sulfonamide compound that has been used in scientific research for various purposes.

Mechanism of Action

The mechanism of action of 2,4-dimethyl-3-[(methylsulfonyl)amino]-N-(2-phenoxyethyl)benzenesulfonamide involves the inhibition of the proteasome, which is responsible for the degradation of proteins within cells. By inhibiting the proteasome, 2,4-dimethyl-3-[(methylsulfonyl)amino]-N-(2-phenoxyethyl)benzenesulfonamide can cause the accumulation of misfolded proteins, leading to cell death. This mechanism has been studied in cancer cells, where 2,4-dimethyl-3-[(methylsulfonyl)amino]-N-(2-phenoxyethyl)benzenesulfonamide has been shown to induce apoptosis, or programmed cell death.
Biochemical and Physiological Effects:
2,4-dimethyl-3-[(methylsulfonyl)amino]-N-(2-phenoxyethyl)benzenesulfonamide has been shown to have various biochemical and physiological effects, including the induction of oxidative stress, the inhibition of angiogenesis, and the modulation of immune responses. It has also been shown to have anti-inflammatory effects, which may make it useful in treating inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2,4-dimethyl-3-[(methylsulfonyl)amino]-N-(2-phenoxyethyl)benzenesulfonamide in lab experiments is its specificity for the proteasome, which allows for targeted inhibition of this pathway. However, 2,4-dimethyl-3-[(methylsulfonyl)amino]-N-(2-phenoxyethyl)benzenesulfonamide also has limitations, including its potential toxicity and the need for careful dosing to avoid off-target effects.

Future Directions

There are several future directions for research on 2,4-dimethyl-3-[(methylsulfonyl)amino]-N-(2-phenoxyethyl)benzenesulfonamide, including its potential use in combination therapies for cancer, its role in neurodegenerative diseases, and its effects on immune responses. Additionally, there is a need for further studies on the toxicity and safety of 2,4-dimethyl-3-[(methylsulfonyl)amino]-N-(2-phenoxyethyl)benzenesulfonamide, as well as the development of more specific and potent proteasome inhibitors.

Synthesis Methods

2,4-dimethyl-3-[(methylsulfonyl)amino]-N-(2-phenoxyethyl)benzenesulfonamide can be synthesized through a multi-step process that involves the reaction of 2,4-dimethylbenzenesulfonyl chloride with 2-phenoxyethylamine, followed by the reaction of the resulting product with methylsulfonyl chloride. The final product is obtained through recrystallization and purification.

Scientific Research Applications

2,4-dimethyl-3-[(methylsulfonyl)amino]-N-(2-phenoxyethyl)benzenesulfonamide has been used in scientific research for various purposes, including as a proteasome inhibitor, a cancer therapeutic agent, and an anti-inflammatory agent. It has also been studied for its potential use in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's.